Cas no 2227817-08-3 ((2S)-1-(5-methylpyrazin-2-yl)propan-2-amine)

• Product Name: (2S)-1-(5-methylpyrazin-2-yl)propan-2-amine
• CAS No: 2227817-08-3
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 6550758
• PubChem ID: 165685575
• Update Time: 2025-10-28

(2S)-1-(5-methylpyrazin-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(5-methylpyrazin-2-yl)propan-2-amine
• 2227817-08-3
• EN300-1819376

• Inchi： 1S/C8H13N3/c1-6(9)3-8-5-10-7(2)4-11-8/h4-6H,3,9H2,1-2H3/t6-/m0/s1
• InChI Key： SZTHARAQGAUWNK-LURJTMIESA-N
• SMILES： N[C@@H](C)CC1C=NC(C)=CN=1

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 51.8Ų

Additional information on (2S)-1-(5-methylpyrazin-2-yl)propan-2-amine

Comprehensive Overview of (2S)-1-(5-methylpyrazin-2-yl)propan-2-amine (CAS No. 2227817-08-3)

The compound (2S)-1-(5-methylpyrazin-2-yl)propan-2-amine, with the CAS number 2227817-08-3, is a chiral amine derivative featuring a pyrazine ring. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of the 5-methylpyrazin-2-yl moiety and the (2S)-propan-2-amine group makes it a valuable intermediate in asymmetric synthesis and drug discovery.

In recent years, the demand for chiral amines like (2S)-1-(5-methylpyrazin-2-yl)propan-2-amine has surged, driven by the growing focus on enantioselective catalysis and green chemistry. Researchers are particularly interested in its application for developing central nervous system (CNS) targeting drugs, given the structural similarity to known neuromodulators. The compound's pyrazine ring also contributes to its potential as a ligand in metal-organic frameworks (MOFs), a hot topic in materials science.

From a synthetic chemistry perspective, CAS 2227817-08-3 represents an interesting case study in stereoselective amination techniques. Many synthetic chemists search for efficient methods to produce such optically active amines with high enantiomeric purity. Recent advances in enzymatic resolution and asymmetric hydrogenation have made this compound more accessible to researchers working on structure-activity relationship (SAR) studies.

The pharmaceutical industry shows particular interest in (2S)-1-(5-methylpyrazin-2-yl)propan-2-amine as a potential precursor for kinase inhibitors and GPCR modulators. These therapeutic areas remain among the most searched topics in medicinal chemistry databases. The compound's balanced lipophilicity and hydrogen bonding capacity, conferred by its amine group and heteroaromatic system, make it suitable for optimizing drug-like properties in lead compounds.

Analytical characterization of 2227817-08-3 typically involves advanced techniques like chiral HPLC and NMR spectroscopy, which are frequently searched topics by quality control specialists. The compound's stability under various pH conditions and its solubility profile are important considerations for formulation scientists, especially those working on oral bioavailability enhancement strategies.

In the context of computational chemistry and AI-assisted drug discovery, (2S)-1-(5-methylpyrazin-2-yl)propan-2-amine serves as an excellent test case for predicting molecular properties and binding affinities. These applications align with current trends in digital chemistry and machine learning in drug design, which dominate many scientific search queries today.

The compound's potential extends beyond pharmaceuticals into agrochemical research, where similar structures have shown activity as plant growth regulators. This application area has gained attention due to increasing global focus on sustainable agriculture and crop protection solutions. Researchers are investigating whether derivatives of CAS 2227817-08-3 could contribute to developing novel biostimulants.

From a regulatory standpoint, proper handling and characterization of (2S)-1-(5-methylpyrazin-2-yl)propan-2-amine requires understanding its physicochemical properties and spectral data. These aspects are crucial for researchers compiling REACH compliance documentation or preparing investigational new drug (IND) applications, both common search topics in regulatory science.

The future research directions for 2227817-08-3 likely include exploration of its metabolic stability and toxicity profile, key considerations in preclinical development. As the pharmaceutical industry continues to emphasize translational research, understanding the ADME properties of such chiral building blocks becomes increasingly important for successful drug development programs.